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Compound of Interest

Compound Name: Eliapixant

Cat. No.: B607290 Get Quote

For research use only. Not intended for human or animal consumption.

Eliapixant is an investigational drug candidate that was under development and has since

been discontinued.[1][2] As with any research chemical, proper disposal is crucial to ensure

personnel safety and environmental protection. While specific disposal instructions for

Eliapixant are not publicly available, the following guidelines, based on general best practices

for pharmaceutical waste management in a laboratory setting, should be followed. These

procedures are designed to meet the needs of researchers, scientists, and drug development

professionals by providing clear, actionable steps for safe handling and disposal.

Step-by-Step Disposal Procedure for Eliapixant
Researchers handling Eliapixant should adhere to the following disposal protocol, which aligns

with general principles from the Environmental Protection Agency (EPA) and the Food and

Drug Administration (FDA) for chemical waste.

Waste Identification and Classification:

Treat all waste containing Eliapixant (e.g., unused compound, contaminated labware,

solutions) as chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidance on classifying this type of research compound waste. It may be categorized as a
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non-hazardous or hazardous chemical waste depending on its characteristics and local

regulations.

Segregation:

Do not mix Eliapixant waste with general trash, biohazardous waste, or radioactive waste.

Use a dedicated, properly labeled waste container for all Eliapixant-contaminated

materials.

Containment:

Solid Waste: Place unused Eliapixant powder, contaminated personal protective

equipment (PPE) such as gloves and weighing papers, and other solid materials into a

designated, sealable, and chemically resistant container.

Liquid Waste: Collect solutions containing Eliapixant in a compatible, leak-proof container.

Ensure the container is clearly labeled with the contents, including the name "Eliapixant"
and any solvents used. Do not pour any liquid waste containing Eliapixant down the

drain.[3]

Sharps Waste: Any sharps, such as needles or syringes, used for handling Eliapixant
should be disposed of in a designated sharps container.[4]

Labeling:

Clearly label all waste containers with "Hazardous Waste" or as directed by your

institution's EHS department.

The label should include:

The name of the chemical: "Eliapixant"

The approximate quantity of waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.
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Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a pickup by the EHS or a certified hazardous waste contractor.

General Pharmaceutical Waste Guidelines
The following table summarizes general guidelines for the disposal of pharmaceutical waste,

which can be applied to research compounds like Eliapixant.

Waste Type Disposal Guideline Rationale

Unused solid chemical
Dispose of as chemical waste

through EHS.

Prevents environmental

contamination and potential for

misuse.

Solutions containing the

chemical

Collect in a labeled, sealed

container for chemical waste

pickup. Do not dispose of

down the drain.

Protects aquatic ecosystems

from chemical contamination.

[3]

Contaminated labware (e.g.,

vials, plates)

Dispose of in the designated

chemical waste container.

Ensures all traces of the

chemical are handled as

regulated waste.

Contaminated PPE (gloves,

lab coat)

Place in the designated solid

chemical waste stream.

Minimizes exposure to

personnel handling

downstream waste.
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of waste generated from laboratory experiments involving Eliapixant.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

waste disposal procedures and the relevant Safety Data Sheet (SDS) if available. Your

institution's Environmental Health and Safety department is the primary resource for ensuring

compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. trial.medpath.com [trial.medpath.com]

2. Bayer will discontinue phase II development candidate eliapixant [bayer.com]

3. epa.gov [epa.gov]

4. nhsdorset.nhs.uk [nhsdorset.nhs.uk]

To cite this document: BenchChem. [Proper Disposal of Eliapixant: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607290#eliapixant-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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